Cas no 2138227-93-5 (2-(3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(2-methylpropyl)-1,3-thiazolidin-4-yl)acetic acid)

• Product Name: 2-(3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(2-methylpropyl)-1,3-thiazolidin-4-yl)acetic acid
• CAS No: 2138227-93-5
• MF: C₂₄H₂₇NO₄S
• MW: 425.540485620499
• CID: 6309845
• PubChem ID: 165800435
• Update Time: 2025-05-21

2-(3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(2-methylpropyl)-1,3-thiazolidin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(2-methylpropyl)-1,3-thiazolidin-4-yl)acetic acid
• 2138227-93-5
• EN300-743868

• Inchi： 1S/C24H27NO4S/c1-15(2)11-22-25(16(14-30-22)12-23(26)27)24(28)29-13-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21-22H,11-14H2,1-2H3,(H,26,27)
• InChI Key： SFHWDLZBDZCYPA-UHFFFAOYSA-N
• SMILES： S1CC(CC(=O)O)N(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1CC(C)C

Computed Properties

• Exact Mass: 425.16607952g/mol
• Monoisotopic Mass: 425.16607952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 92.1Ų

Additional information on 2-(3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(2-methylpropyl)-1,3-thiazolidin-4-yl)acetic acid

Introduction to 2-(3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(2-methylpropyl)-1,3-thiazolidin-4-yl)acetic Acid (CAS No. 2138227-93-5)

2-(3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(2-methylpropyl)-1,3-thiazolidin-4-yl)acetic acid, identified by its CAS number 2138227-93-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in drug discovery, particularly in the modulation of biological pathways associated with various diseases. The structural complexity of this molecule, characterized by its 1,3-thiazolidin-4-yl moiety and the presence of a fluoren-9-yl substituent, makes it a subject of intense study for its pharmacological properties.

The fluoren-9-yl group is a key feature of this compound, contributing to its unique chemical and biological properties. Fluorene derivatives are widely recognized for their stability and their ability to interact with biological targets in a highly specific manner. In particular, the methoxy carbonylation at the 9H-fluoren-9-yl ring enhances the compound's solubility and bioavailability, making it a promising candidate for further development into therapeutic agents.

The 1,3-thiazolidin-4-yl ring is another critical component of this molecule. Thiazolidinones are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of this moiety into the structure of 2-(3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(2-methylpropyl)-1,3-thiazolidin-4-yl)acetic acid suggests that it may exhibit similar beneficial effects. The presence of the 2-methylpropyl group further modifies the electronic and steric properties of the molecule, potentially influencing its binding affinity to biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate inflammatory pathways. Chronic inflammation is implicated in a wide range of diseases, including cardiovascular disorders, neurodegenerative diseases, and autoimmune conditions. The structural features of 2-(3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(2-methylpropyl)-1,3-thiazolidin-4-yl)acetic acid make it a candidate for investigating its potential role in these conditions. Preclinical studies have begun to explore its effects on key inflammatory mediators such as cytokines and chemokines.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorene derivative necessitates careful selection of protecting groups and coupling reagents to prevent unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently.

Evaluation of the pharmacokinetic properties of 2-(3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(2-methylpropyl)-1,3-thiazolidin-4-yl)acetic acid is crucial for determining its suitability as a drug candidate. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) need to be thoroughly assessed. Computational modeling techniques have been increasingly used to predict these properties before conducting expensive experimental studies.

The potential therapeutic applications of this compound are broad. Initial studies suggest that it may have anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory cascade. Additionally, its structural similarity to known bioactive molecules makes it a valuable scaffold for designing next-generation drugs with improved efficacy and reduced side effects.

Ongoing research is focused on elucidating the molecular mechanisms through which this compound exerts its effects. Understanding these mechanisms will provide insights into its therapeutic potential and help guide future drug development efforts. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications.

The development of novel pharmaceuticals is a complex process that requires interdisciplinary collaboration and rigorous testing. 2-(3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(2-methylpropyl)-1,3-thiazolidin-4-yl)acetic acid represents an exciting example of how structural innovation can lead to new therapeutic opportunities. As research continues to uncover its potential benefits, this compound may one day contribute to the treatment of various human diseases.